Cas no 2680723-01-5 (benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate)

• Product Name: benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate
• CAS No: 2680723-01-5
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5622374
• PubChem ID: 165932060
• Update Time: 2025-05-24

benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680723-01-5
• benzyl N-{4-[(4-hydroxypiperidin-1-yl)methyl]phenyl}carbamate
• EN300-28297115
• benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate

• Inchi： 1S/C20H24N2O3/c23-19-10-12-22(13-11-19)14-16-6-8-18(9-7-16)21-20(24)25-15-17-4-2-1-3-5-17/h1-9,19,23H,10-15H2,(H,21,24)
• InChI Key： ZSRQPVRRNSCUQD-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC(=CC=2)NC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 340.17869263g/mol
• Monoisotopic Mass: 340.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Additional information on benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate

Introduction to Benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate (CAS No. 2680723-01-5)

Benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate, a compound with the chemical identifier CAS No. 2680723-01-5, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group and a 4-(4-hydroxypiperidin-1-yl)methylphenyl moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate have been the subject of extensive research due to its potential in drug development. The benzyl group, known for its stability and ease of functionalization, plays a crucial role in the compound's overall reactivity and bioavailability. On the other hand, the 4-(4-hydroxypiperidin-1-yl)methylphenyl part introduces a piperidine ring, which is a common pharmacophore in medicinal chemistry. Piperidine derivatives are celebrated for their ability to modulate various biological pathways, making them valuable in the design of novel therapeutic agents.

In recent years, there has been growing interest in carbamate-based compounds due to their versatility and efficacy in treating a range of diseases. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, as well as their direct pharmacological activity. The specific arrangement of atoms in Benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate imparts unique properties that make it a promising candidate for further investigation.

The pharmacological profile of Benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate has been studied in various preclinical models. Initial research suggests that this compound exhibits significant potential in modulating enzymatic activities and receptor interactions relevant to several therapeutic areas. For instance, its structure suggests that it may interact with enzymes involved in metabolic pathways, potentially leading to applications in managing metabolic disorders.

Moreover, the hydroxypiperidine moiety in the molecule is particularly noteworthy due to its known biological activity. Hydroxypiperidine derivatives have been explored for their role in enhancing drug bioavailability and improving pharmacokinetic profiles. The presence of this group in Benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate may contribute to its stability and solubility, factors that are critical for effective drug delivery.

The synthesis of Benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and advanced catalytic systems is essential to ensure the desired yield and purity of the final product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In conclusion, Benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate (CAS No. 2680723-01-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for carbamate-based compounds, Benzyl N-{4-(4-hydroxypiperidin-1-yl)methylphenyl}carbamate is poised to play a crucial role in addressing unmet medical needs.